Cas no 2228335-14-4 (1-(but-3-yn-1-yl)-3,5-difluoro-2-methoxybenzene)

• Product Name: 1-(but-3-yn-1-yl)-3,5-difluoro-2-methoxybenzene
• CAS No: 2228335-14-4
• MF: C₁₁H₁₀F₂O
• MW: 196.193310260773
• CID: 5978443
• PubChem ID: 165721296
• Update Time: 2025-06-10

1-(but-3-yn-1-yl)-3,5-difluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-3,5-difluoro-2-methoxybenzene
• EN300-1799349
• 2228335-14-4

• Inchi： 1S/C11H10F2O/c1-3-4-5-8-6-9(12)7-10(13)11(8)14-2/h1,6-7H,4-5H2,2H3
• InChI Key： ASHCAVQRWUHGGY-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)CCC#C)F

Computed Properties

• Exact Mass: 196.06997126g/mol
• Monoisotopic Mass: 196.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(but-3-yn-1-yl)-3,5-difluoro-2-methoxybenzene

Comprehensive Overview of 1-(but-3-yn-1-yl)-3,5-difluoro-2-methoxybenzene (CAS No. 2228335-14-4)

1-(but-3-yn-1-yl)-3,5-difluoro-2-methoxybenzene (CAS No. 2228335-14-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated aromatic ethers, which are known for their unique chemical properties and broad applications. The presence of both alkyne and methoxy functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential role in drug discovery and material science, given its ability to undergo various coupling reactions, such as Sonogashira coupling and click chemistry.

The compound's CAS number 2228335-14-4 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its molecular formula, C₁₁H₁₀F₂O, reflects a balanced combination of hydrophobicity and reactivity, which is advantageous for medicinal chemistry applications. Recent studies highlight its utility in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in the post-pandemic era. Additionally, its fluorine atoms contribute to enhanced metabolic stability, a sought-after feature in modern pharmaceutical development.

From an industrial perspective, 1-(but-3-yn-1-yl)-3,5-difluoro-2-methoxybenzene is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, chemists are exploring solvent-free or low-waste methods to produce such intermediates. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in chemical manufacturing. The compound's alkyne moiety also makes it a candidate for bioorthogonal chemistry, a cutting-edge field enabling selective labeling in biological systems without disrupting native processes.

In the realm of material science, this compound has shown promise in the development of organic electronic materials. Its conjugated system and fluorine substitution can tune electronic properties, making it relevant for OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices. As renewable energy solutions gain traction, such applications further elevate its commercial viability. Moreover, its stability under various conditions makes it a reliable building block for high-performance polymers.

For researchers sourcing CAS No. 2228335-14-4, quality and purity are paramount. Reputable suppliers typically provide detailed analytical data, including HPLC, NMR, and mass spectrometry results, to ensure compliance with rigorous standards. The compound's storage recommendations—often under inert atmospheres at low temperatures—highlight its sensitivity to oxidation, a consideration for long-term usability. As the demand for tailor-made fluorinated compounds rises, this intermediate is poised to play a pivotal role in advancing both academic and industrial innovations.